Cas no 365996-71-0 (Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate)

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate is a brominated thiazole derivative featuring both ester and carboxylate functional groups, making it a versatile intermediate in organic synthesis. Its reactive bromine substituent facilitates cross-coupling reactions, while the ester groups offer flexibility for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where thiazole scaffolds are commonly employed. Its structural features enable precise modifications, supporting the development of bioactive molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications. The compound’s well-defined reactivity profile makes it a useful building block for constructing complex heterocyclic systems.
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate structure
365996-71-0 structure
Product name:Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
CAS No:365996-71-0
MF:C8H8BrNO4S
MW:294.122420310974
MDL:MFCD13195322
CID:1081652
PubChem ID:22934839

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
    • methyl 2-bromo-4-(2-methoxy-2-oxoethyl)-1,3-thiazole-5-carboxylate
    • FMLBJOMKVCNUEY-UHFFFAOYSA-N
    • AX8280285
    • methyl 2-bromo-5-methoxycarbonylthiazole-4-acetate
    • methyl 2-bromo-5-methoxycarbonyl-thiazole-4-acetate
    • SCHEMBL741624
    • 365996-71-0
    • AS-71141
    • DB-114718
    • C74886
    • Methyl2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
    • A913632
    • DTXSID90629087
    • AKOS022174636
    • CS-0150715
    • MFCD13195322
    • MDL: MFCD13195322
    • Inchi: 1S/C8H8BrNO4S/c1-13-5(11)3-4-6(7(12)14-2)15-8(9)10-4/h3H2,1-2H3
    • InChI Key: FMLBJOMKVCNUEY-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=C(C(=O)OC([H])([H])[H])S1)C([H])([H])C(=O)OC([H])([H])[H]

Computed Properties

  • Exact Mass: 292.93600
  • Monoisotopic Mass: 292.93574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 93.7

Experimental Properties

  • Boiling Point: 369°C at 760 mmHg
  • PSA: 93.73000
  • LogP: 1.40770

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Security Information

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X56175-1g
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
1g
¥637.0 2024-07-16
abcr
AB514735-1g
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate; .
365996-71-0
1g
€153.40 2025-02-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X56175-250mg
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
250mg
¥236.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X56175-5g
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
5g
¥2232.0 2024-07-16
Chemenu
CM125152-1g
methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
1g
$*** 2023-05-30
Chemenu
CM125152-5g
methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
5g
$1029 2021-08-05
Alichem
A059003753-5g
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
5g
$1158.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CK285-1g
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95+%
1g
1855CNY 2021-05-07
abcr
AB514735-250mg
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate; .
365996-71-0
250mg
€96.80 2025-02-27
Aaron
AR00CMOR-250mg
Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
365996-71-0 95%
250mg
$36.00 2025-02-10

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Amadis Chemical Company Limited
(CAS:365996-71-0)Methyl 2-bromo-4-(2-methoxy-2-oxoethyl)thiazole-5-carboxylate
A913632
Purity:99%
Quantity:5g
Price ($):174.0